Cas no 941918-32-7 (N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 941918-32-7
• MF: C₂₁H₂₄N₂O₄S
• MW: 400.491264343262
• CID: 5499973
• Update Time: 2025-10-23

N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• Inchi： 1S/C21H24N2O4S/c1-27-20-11-9-17(14-19(20)23-12-4-7-21(23)24)22-28(25,26)18-10-8-15-5-2-3-6-16(15)13-18/h8-11,13-14,22H,2-7,12H2,1H3
• InChI Key： YSZJSGWEBXKJGV-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC=C1S(NC1=CC=C(OC)C(N2CCCC2=O)=C1)(=O)=O

Additional information on N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

Comprehensive Overview of N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 941918-32-7)

N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 941918-32-7) is a specialized sulfonamide derivative with a unique structural framework. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The molecular structure combines a tetrahydronaphthalene core with a methoxyphenyl group and a pyrrolidinone moiety, making it a versatile candidate for targeting specific biological pathways.

Researchers have explored the role of N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide in modulating enzyme activity, particularly in the context of inflammation and metabolic disorders. Its sulfonamide group is known to interact with various protein targets, which aligns with current trends in precision medicine. The compound's CAS No. 941918-32-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics in recent years is the application of sulfonamide-based compounds in treating chronic diseases. N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide has been investigated for its potential anti-inflammatory properties, which could address conditions like arthritis or neurodegenerative disorders. This aligns with the growing demand for novel therapeutic agents that minimize side effects while maximizing efficacy.

From a synthetic chemistry perspective, the compound's tetrahydronaphthalene scaffold offers opportunities for structural optimization. Medicinal chemists are particularly interested in modifying the pyrrolidinone or methoxy groups to enhance bioavailability or target selectivity. Such modifications are part of broader efforts to develop next-generation small-molecule drugs, a hot topic in pharmaceutical R&D.

In addition to its therapeutic potential, N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide has been studied for its physicochemical properties. Its solubility, stability, and permeability characteristics are critical for formulation development—a key consideration in drug delivery systems. These aspects are frequently queried in search engines by professionals seeking data on sulfonamide derivatives.

The compound's mechanism of action is another area of active research. Preliminary studies suggest it may inhibit specific kinases or G-protein-coupled receptors (GPCRs), which are prominent targets in oncology and immunology. This ties into the broader discussion about kinase inhibitors and GPCR modulators, which dominate recent literature and conference presentations.

Given the increasing focus on sustainable chemistry, synthetic routes for CAS No. 941918-32-7 have also been optimized to reduce waste and improve yields. Green chemistry principles are now being applied to the production of such complex molecules, addressing environmental concerns while maintaining cost efficiency—a balance highly sought after in the industry.

In summary, N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide represents a multifaceted compound with significant scientific and commercial potential. Its structural complexity and functional diversity make it a subject of ongoing exploration, particularly in areas like drug discovery, molecular biology, and materials science. As research progresses, this compound may unlock new therapeutic avenues or industrial applications, solidifying its importance in modern chemistry.